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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the magnetic properties of Nickel-
Vanadium (NiV) alloys, with a focus on the quantum phase transition from a ferromagnetic to a
paramagnetic state. This document synthesizes key research findings, presenting quantitative
data, detailed experimental methodologies, and visual representations of the underlying
physical phenomena.

Introduction

Nickel-Vanadium (NiV) alloys have garnered significant interest in condensed matter physics
due to their tunable magnetic properties. By varying the concentration of vanadium, it is
possible to suppress the ferromagnetic order of nickel, inducing a quantum phase transition
(QPT) at a critical vanadium concentration. This transition, occurring at absolute zero, is driven
by quantum fluctuations and offers a rich platform for studying quantum criticality.
Understanding the magnetic behavior of these alloys is crucial for the development of novel
materials with specific magnetic responses for various technological applications.

Pure nickel is a ferromagnetic material with a Curie temperature (TC) of approximately 631 K.
[1] The introduction of non-magnetic vanadium atoms into the nickel lattice disrupts the long-

range ferromagnetic ordering. As the vanadium concentration (x) in Nil-xVx alloys increases,
the Curie temperature is progressively suppressed.[2]
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Magnetic Phase Diagram and Quantum Criticality

The magnetic properties of NiV alloys are best understood through their magnetic phase
diagram. The primary feature is the suppression of the ferromagnetic phase with increasing
vanadium content, leading to a quantum critical point (QCP) where the ferromagnetic ordering
temperature reaches absolute zero.

The critical concentration of vanadium (xc) at which the transition from a ferromagnetic to a
paramagnetic ground state occurs is approximately 11.6 at.% V (x = 0.116).[2] For vanadium
concentrations below xc, the alloy exhibits ferromagnetic ordering at low temperatures. For
concentrations above xc, the alloy remains paramagnetic even at absolute zero.

The transition at the QCP is not a clean ferromagnetic-to-paramagnetic transition. Instead, it is
strongly influenced by atomic disorder, leading to the formation of magnetic inhomogeneities. In
the vicinity of the critical concentration, evidence of a "quantum Griffiths phase” has been
reported, characterized by the presence of rare, large magnetic clusters that can order
independently of the bulk material.[3][4] At very low temperatures, a cluster glass phase has
been observed, which can mask the true quantum critical point.[2]

Quantitative Magnetic Data

The following tables summarize the key magnetic properties of NiV alloys as a function of
vanadium concentration.

Curie Temperature (TC)

The Curie temperature is a critical parameter that marks the transition from a ferromagnetic to
a paramagnetic state upon heating. In NiV alloys, TC is highly sensitive to the vanadium
concentration.
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Vanadium Concentration (at. % V) Curie Temperature (TC) (K)
0 ~631

6 > 300[2]

8 ~250[2]

10 ~150[2]

10.6 ~100[2]

11.4 ~50[2]

12 <50[2]

No ferromagnetic transition observed down to
2K[2]

13

Note: The values for V concentrations between 6% and 13% are estimated from graphical data
presented in scientific literature.[2]

Saturation Magnetization (Ms)

Saturation magnetization represents the maximum possible magnetization of a material. In NiV
alloys, the magnetic moment per atom, and consequently the saturation magnetization,
decreases with increasing vanadium content. For compositions near the critical concentration
(e.g., 10 at.% to 13 at.% V), the magnetization does not fully saturate even at high magnetic
fields (up to 5 Tesla), indicating the presence of significant magnetic disorder and short-range
magnetic correlations.[2]

Magnetic Susceptibility (X)

Magnetic susceptibility measures the degree of magnetization of a material in response to an
applied magnetic field. In the paramagnetic phase (above TC or for x > xc), the inverse
magnetic susceptibility (1/x) versus temperature (T) plots for NiV alloys show a downturn with
decreasing temperature.[2] This deviation from the linear Curie-Weiss behavior is a hallmark of
the Griffiths phase, indicating the presence of local magnetic ordering in the form of clusters
within the paramagnetic bulk.[2]
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Experimental Protocols

The characterization of the magnetic properties of NiV alloys involves a suite of sensitive
experimental techniques. Below are detailed methodologies for the key experiments cited in
the literature.

Sample Preparation

Polycrystalline Nil-xVx alloy samples are typically prepared by arc-melting high-purity nickel
and vanadium metals in an argon atmosphere. To ensure homogeneity, the resulting ingots are
often flipped and re-melted multiple times. Subsequent annealing at high temperatures (e.g.,
1000 °C for several days) in a vacuum-sealed quartz tube is performed to promote chemical
homogeneity, followed by quenching in cold water to retain the disordered solid solution phase.

Vibrating Sample Magnetometry (VSM)

Objective: To measure the bulk magnetic properties, including magnetization versus magnetic
field (M-H) hysteresis loops and magnetization versus temperature (M-T) curves to determine
the Curie temperature.

Methodology:

A small, well-defined sample of the NiV alloy is mounted on a sample holder at the end of a
vibrating rod.

o The sample is placed within a uniform magnetic field generated by an electromagnet or a
superconducting magnet.

o The sample is vibrated sinusoidally at a constant frequency.

e According to Faraday's law of induction, the changing magnetic flux from the vibrating
magnetic sample induces a voltage in a set of pick-up coils.

e This induced voltage is proportional to the magnetic moment of the sample.

e For M-H measurements, the temperature is held constant while the applied magnetic field is
swept through a range of values (e.g.,-5Tto5T).
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» For M-T measurements, a small, constant magnetic field is applied, and the magnetization is
recorded as the temperature is varied. Field-cooled (FC) and zero-field-cooled (ZFC)
protocols are often employed to probe magnetic irreversibility. In ZFC measurements, the
sample is cooled in zero field, after which a small field is applied and the magnetization is
measured upon warming. In FC measurements, the sample is cooled in the presence of the
measuring field.

Small-Angle Neutron Scattering (SANS)

Objective: To probe the magnetic microstructure and correlations on the nanometer scale,
providing direct evidence for magnetic inhomogeneities such as magnetic clusters.

Methodology:
o A well-collimated beam of monochromatic neutrons is directed at the NiV alloy sample.

e The neutrons are scattered by both the atomic nuclei (nuclear scattering) and the magnetic
moments (magnetic scattering) within the sample.

e The scattered neutrons are detected by a two-dimensional position-sensitive detector placed
at a distance from the sample.

e The scattering intensity is measured as a function of the scattering vector, Q, which is related
to the scattering angle. The magnitude of Q is inversely proportional to the real-space length
scale being probed.

o To separate the nuclear and magnetic scattering contributions, measurements are often
performed with and without an applied magnetic field, and by using polarized neutrons.

» By analyzing the Q-dependence of the magnetic scattering cross-section, information about
the size, shape, and correlation length of magnetic inhomogeneities can be extracted.

Muon Spin Relaxation/Rotation (USR)

Objective: To act as a sensitive local probe of internal magnetic fields and their distribution
within the material, providing insights into the nature of magnetic ordering and dynamics.

Methodology:
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e Abeam of 100% spin-polarized positive muons is implanted into the NiV alloy sample.

e The muons thermalize at interstitial sites within the crystal lattice without significantly
disturbing the host material.

e The spin of each muon precesses in the local magnetic field at its stopping site with a
frequency proportional to the field strength.

e Muons are unstable particles and decay with a lifetime of ~2.2 ps, emitting a positron
preferentially in the direction of the muon's spin at the moment of decay.

o Detectors placed around the sample record the arrival time and direction of these decay
positrons.

e The time evolution of the muon spin polarization is determined from the asymmetry in the
positron count rate.

e In a magnetically ordered material, the coherent precession of the muon spins in the internal
magnetic field leads to oscillations in the uSR signal, from which the magnitude and
distribution of the ordered magnetic moments can be determined. In a disordered or
fluctuating magnetic environment, the muon spins dephase, leading to a relaxation of the
MSR signal.

Visualizations

The following diagrams, generated using Graphviz (DOT language), illustrate key concepts and
experimental workflows related to the magnetic properties of NiV alloys.

Alloy Composition

Nickel (Ni) Matrix Atomic Scale Interaction Macroscopic Magnetic Properties

(Ferromagnetic) — |
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Caption: Logical relationship of V impurities on NiV alloy's magnetic properties.
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Caption: Experimental workflow for magnetic characterization of NiV alloys.

Conclusion

The Nickel-Vanadium alloy system serves as a model for studying disorder-driven quantum
phase transitions. The introduction of vanadium impurities into the nickel lattice systematically
suppresses ferromagnetism, leading to a quantum critical point at approximately 11.6 at.% V.
The magnetic properties in the vicinity of this critical point are dominated by magnetic
inhomogeneities, such as clusters, which give rise to complex phenomena like the quantum
Griffiths phase. The experimental investigation of these alloys, employing techniques such as
VSM, SANS, and uSR, provides a detailed picture of both the macroscopic and microscopic
magnetic behavior. This in-depth understanding is essential for the fundamental science of
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guantum materials and may guide the future design of alloys with tailored magnetic
functionalities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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